Cas no 1806824-86-1 (Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate
• CAS No: 1806824-86-1
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856428
• Update Time: 2025-10-16

Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(13)7(8(11)12)14-9(5)16-2/h4,8H,3,13H2,1-2H3
• InChI Key： PFGXZTLHBRHQFU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)OCC)=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate

Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1806824-86-1): An Overview of Its Structure, Properties, and Applications

Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate (CAS No. 1806824-86-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the chemical structure, physical properties, and potential applications of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate.

Chemical Structure and Synthesis: The molecular formula of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate is C₁₁H₁₃F₂N₂O₃. The compound features a pyridine ring with a difluoromethyl group at the 2-position, an amino group at the 3-position, and a methoxy group at the 6-position. The carboxylate moiety is esterified with an ethyl group at the 5-position. The synthesis of this compound typically involves a multi-step process, starting with the formation of the pyridine ring and subsequent functionalization with the difluoromethyl, amino, and methoxy groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound.

Physical Properties: Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate is a white to off-white solid with a melting point ranging from 75 to 78°C. It is moderately soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO) but has limited solubility in water. The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

Spectroscopic Data: The spectroscopic properties of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum shows characteristic signals for the difluoromethyl group at around δ 70 ppm, the methoxy group at δ 3.9 ppm, and the ethyl ester group at δ 1.3 ppm. The IR spectrum displays strong absorption bands for the C=O stretch at around 1700 cm^-1, the N-H stretch at around 3400 cm^-1, and the C-F stretch at around 1300 cm^-1.

Biological Activity: One of the most significant aspects of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate is its biological activity. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as arthritis and chronic pain. Additionally, recent research has indicated that Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate may have antiviral activity against certain RNA viruses, including influenza and coronaviruses.

Mechanism of Action: The mechanism by which Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may act by modulating key signaling pathways involved in inflammation and pain sensation. Specifically, it appears to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Furthermore, it may also interact with specific receptors or enzymes involved in pain transmission.

Clinical Trials: While Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate is still in the early stages of clinical development, several preclinical studies have demonstrated its safety and efficacy in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Potential Applications: Given its diverse biological activities, Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate has several potential applications in medicine and healthcare. In addition to its anti-inflammatory and analgesic properties, it may also be useful as an antiviral agent or as a component in combination therapies for treating complex diseases. Furthermore, its unique chemical structure makes it an attractive candidate for further modification and optimization to enhance its therapeutic potential.

Safety Considerations: As with any new chemical entity, safety considerations are paramount during the development of Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate. Preclinical toxicology studies have shown that it is generally safe when administered at therapeutic doses. However, ongoing clinical trials will provide more detailed information on its safety profile in human subjects.

FUTURE DIRECTIONS: The future research on < strong >Ethyl 3-amino-2-(difluoromethyl)-6-methoxypyridine-5-carboxylate will focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring new therapeutic applications. Additionally, efforts will be made to develop more efficient synthetic routes to increase its availability for research and clinical use.